Cas no 719995-40-1 ((S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid)

• Product Name: (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid
• CAS No: 719995-40-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD04113696
• CID: 68685
• PubChem ID: 6934111
• Update Time: 2025-05-25

(S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid
• (S)-3-Amino-3-(3-trifluoromethylphenyl)-propionic acid
• (S)-3-AMINO-3-(3-TRIFLUOROMETHYLPHENYL)PROPIONIC ACID,
• (S)-3-Amino-3-(3-trifluoromethyl-phenyl)-propionic acid
• 3-Trifluoromethyl-L-b-phenylalanine
• CS-0138035
• A837395
• AC-25361
• EN300-181083
• 719995-40-1
• (s)-3-amino-3-(3-trifluoromethylphenyl)propanoic acid
• (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic acid
• AKOS016843669
• (3S)-3-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid
• PS-12190
• (S)-3-AMINO-3-(3-(TRIFLUOROMETHYL)PHENYL)PROPANOICACID
• (3S)-3-azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate
• MFCD04113696
• DTXSID10426156
• A50488
• WZXBASRNQXYUIP-QMMMGPOBSA-N
• (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid

• MDL： MFCD04113696
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
• InChI Key： WZXBASRNQXYUIP-QMMMGPOBSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H](CC(=O)O)N)(F)F

Computed Properties

• Exact Mass: 233.06600
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 295.2±40.0 °C at 760 mmHg
• Flash Point: 132.3±27.3 °C
• Refractive Index: 1.501
• PSA: 63.32000
• LogP: 2.88020
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid

Comprehensive Overview of (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid (CAS No. 719995-40-1)

(S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid (CAS No. 719995-40-1) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of amino acid derivatives, specifically featuring a trifluoromethylphenyl group, which enhances its metabolic stability and bioavailability. The (S)-enantiomer is particularly noteworthy for its stereospecific interactions in biological systems, making it a valuable building block in drug discovery and development.

One of the key reasons for the growing interest in (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid is its role in the synthesis of peptide mimetics and small molecule inhibitors. Researchers are increasingly exploring its utility in targeting G-protein-coupled receptors (GPCRs) and enzyme modulation, areas that are currently trending in the field of precision medicine. The incorporation of the trifluoromethyl group into the phenyl ring is a strategic modification that improves lipophilicity and binding affinity, addressing common challenges in drug design such as poor membrane permeability.

In recent years, the demand for chiral intermediates like (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. This aligns with the broader industry shift toward green chemistry and sustainable practices, as researchers seek efficient and environmentally friendly methods to produce such molecules. The compound's CAS No. 719995-40-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area where (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid shows promise is in the development of neurological therapeutics. Its structural similarity to endogenous amino acids allows it to interact with neurotransmitter systems, making it a candidate for studying disorders like Parkinson's disease and epilepsy. This connection to central nervous system (CNS) drug development has sparked numerous studies, particularly as the global focus on mental health and neurodegenerative diseases continues to grow.

From a synthetic chemistry perspective, the preparation of (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid often involves enantioselective catalysis or resolution techniques, which are topics of high interest in organic chemistry forums and publications. The compound's stereochemical purity is critical for its application, and researchers are actively investigating scalable methods to achieve high yields and optical purity. This focus on process optimization resonates with the pharmaceutical industry's push for cost-effective and scalable synthetic routes.

In summary, (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid (CAS No. 719995-40-1) is a versatile and highly studied compound with broad applications in medicinal chemistry, drug discovery, and biochemical research. Its unique structural features, including the trifluoromethylphenyl moiety and chiral center, make it a valuable tool for addressing contemporary challenges in healthcare and biotechnology. As research continues to uncover its potential, this compound is likely to remain a focal point in scientific discussions and innovations.